Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern drug discovery and materials science, the unambiguous determination of a molecule's chemical structure is the bedrock upon which all subsequent research is built.[1] An incorrect structural assignment can lead to the misinterpretation of biological activity, flawed structure-activity relationships (SAR), and wasted resources. The target of this guide, 5-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline, represents a common structural motif in medicinal chemistry, incorporating a substituted aniline core linked to a heterocyclic thiazole ring. Such compounds are of significant interest due to the diverse pharmacological activities associated with both thiazole and aniline scaffolds.[2][3]
This document provides an in-depth, logic-driven guide to the complete structure elucidation of this compound. We will move beyond a simple recitation of data, instead focusing on the strategic application of modern analytical techniques. As a self-validating system, each piece of spectroscopic evidence will be used to corroborate the others, building an unassailable case for the final structure. This guide is intended for researchers, chemists, and drug development professionals who require a practical and scientifically rigorous framework for small molecule characterization.
Foundational Analysis: Molecular Formula and Functional Groups
The first step in any structure elucidation is to define the fundamental properties of the unknown compound: its elemental composition and the functional groups it contains.[4] This foundational data provides the constraints within which we will build our structural hypothesis.
High-Resolution Mass Spectrometry (HRMS)
Expertise & Experience: Before delving into the complexities of NMR, we must first confirm the molecular formula. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this purpose, providing a highly accurate mass measurement that allows for the calculation of the elemental composition.[4] This is a critical first pass; if the proposed structure's mass does not match the experimental data, the hypothesis is immediately invalidated.
An electron ionization (EI) or electrospray ionization (ESI) source can be utilized. ESI is often preferred for its soft ionization, which typically preserves the molecular ion.[5]
Protocol: High-Resolution Mass Spectrometry (ESI-TOF)
-
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
-
Infusion: Infuse the sample directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).
-
Data Acquisition: Acquire the spectrum in positive ion mode. The time-of-flight (TOF) analyzer provides the requisite mass accuracy.
-
Analysis: Identify the protonated molecular ion [M+H]⁺. Use the instrument's software to calculate the elemental composition based on the exact mass.
Data Presentation & Interpretation:
| Parameter | Experimental Value | Calculated Value (for C₁₁H₁₂FN₂S⁺) |
| [M+H]⁺ (m/z) | 223.0727 | 223.0727 |
The experimental mass aligns perfectly with the calculated mass for the protonated form of C₁₁H₁₁FN₂S, confirming the molecular formula. The mass spectrum may also reveal key fragments, such as the loss of the thiazolylmethyl group or the fluoro-methyl-aniline moiety, providing initial clues about the molecule's connectivity.[6]
Fourier-Transform Infrared (FT-IR) Spectroscopy
Expertise & Experience: With the molecular formula established, FT-IR spectroscopy offers a rapid and non-destructive method to identify the key functional groups present.[5] This is a crucial cross-validation step. For instance, the presence of an N-H bond is a key feature of our proposed secondary amine, and its characteristic absorption provides strong evidence.
Protocol: FT-IR (ATR)
-
Sample Preparation: Place a small amount of the solid sample directly onto the Attenuated Total Reflectance (ATR) crystal.
-
Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.
-
Analysis: Identify characteristic absorption bands.
Data Presentation & Interpretation:
| Wavenumber (cm⁻¹) | Intensity | Assignment | Rationale & Reference |
| ~3340 | Medium, Sharp | N-H Stretch (Secondary Amine) | Secondary amines typically show a single N-H stretching band in this region.[7][8] |
| ~3100-3000 | Medium | Aromatic C-H Stretch | Characteristic of sp² C-H bonds in the aniline and thiazole rings.[9] |
| ~2950-2850 | Weak | Aliphatic C-H Stretch | Corresponds to the methyl (-CH₃) and methylene (-CH₂-) groups. |
| ~1610, ~1500 | Strong | Aromatic C=C Bending | Typical for substituted benzene rings. |
| ~1320 | Strong | Aromatic C-N Stretch | Aromatic amines show a strong C-N stretch in this range.[7] |
| ~1250 | Strong | C-F Stretch | The C-F bond gives rise to a strong, characteristic absorption. |
The FT-IR spectrum confirms the presence of a secondary amine, aromatic rings, aliphatic groups, and a C-F bond, perfectly aligning with the proposed structure and the molecular formula derived from HRMS.
Core Structural Analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the de novo structure elucidation of organic molecules, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms.[10][11] Our strategy will be to use a suite of 1D and 2D NMR experiments to systematically build the molecular structure.
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Caption: Workflow for systematic structure elucidation.
¹H NMR Spectroscopy: The Proton Framework
Expertise & Experience: The ¹H NMR spectrum provides the initial map of the proton environments. We analyze the chemical shift (δ), integration (number of protons), and multiplicity (splitting pattern) for each signal to define distinct spin systems.
Protocol: ¹H NMR
-
Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). DMSO-d₆ is often useful for ensuring the observation of exchangeable N-H protons.[12]
-
Data Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer.[13]
-
Analysis: Integrate the signals and determine the chemical shifts and coupling constants (J values). A D₂O exchange experiment can be performed to confirm the N-H proton.
Hypothetical ¹H NMR Data (in DMSO-d₆):
| Label | δ (ppm) | Integration | Multiplicity | J (Hz) | Assignment |
| H-a | 8.85 | 1H | s | - | Thiazole H-2 |
| H-b | 7.60 | 1H | s | - | Thiazole H-4 |
| H-c | 6.80 | 1H | dd | 8.8, 2.5 | Aniline H-6 |
| H-d | 6.75 | 1H | td | 8.8, 2.5 | Aniline H-4 |
| H-e | 6.60 | 1H | dd | 10.5, 2.5 | Aniline H-3 |
| H-f | 5.50 | 1H | t | 6.0 | NH |
| H-g | 4.50 | 2H | d | 6.0 | -CH₂- |
| H-h | 2.15 | 3H | s | - | -CH₃ |
Interpretation:
-
The downfield singlets at 8.85 and 7.60 ppm are characteristic of protons on an electron-deficient thiazole ring.
-
The signals between 6.60-6.80 ppm represent a three-proton aromatic system on the aniline ring, with multiplicities indicating their relationships. The large coupling constants (~8.8 Hz) suggest ortho coupling, while the smaller (~2.5 Hz) suggests meta coupling. The additional large coupling (~10.5 Hz) on H-e is characteristic of ortho coupling to the fluorine atom.
-
The broad triplet at 5.50 ppm (H-f) which disappears upon D₂O addition is the N-H proton, coupled to the adjacent methylene group.
-
The doublet at 4.50 ppm (H-g) corresponds to the methylene bridge, coupled to the N-H proton.
-
The singlet at 2.15 ppm (H-h) is the methyl group on the aniline ring.
¹³C NMR & DEPT: The Carbon Skeleton
Expertise & Experience: The ¹³C NMR spectrum reveals the number of unique carbon environments, while DEPT (Distortionless Enhancement by Polarization Transfer) experiments differentiate between CH, CH₂, and CH₃ groups. This is essential for confirming the carbon count from the molecular formula and assigning carbon types.[14]
Hypothetical ¹³C NMR and DEPT Data (in DMSO-d₆):
| δ (ppm) | DEPT-135 | Assignment | Rationale |
| 168.0 | Positive | C-5 (Thiazole) | Thiazole carbon adjacent to S. |
| 161.0 (d, ¹JCF=240 Hz) | No Signal | C-5 (Aniline) | Carbon directly bonded to fluorine shows a large one-bond coupling constant.[15] |
| 148.0 | Positive | C-2 (Thiazole) | Thiazole carbon adjacent to N and S. |
| 145.0 | No Signal | C-1 (Aniline) | Quaternary carbon attached to the nitrogen. |
| 125.0 | No Signal | C-2 (Aniline) | Quaternary carbon attached to the methyl group. |
| 120.0 (d, ²JCF=22 Hz) | Positive | C-6 (Aniline) | Carbon ortho to fluorine shows a significant two-bond coupling. |
| 115.0 (d, ²JCF=25 Hz) | Positive | C-4 (Aniline) | Carbon ortho to fluorine shows a significant two-bond coupling. |
| 110.0 (d, ³JCF=8 Hz) | Positive | C-3 (Aniline) | Carbon meta to fluorine shows a smaller three-bond coupling. |
| 45.0 | Negative | -CH₂- | Methylene carbon. |
| 17.0 | Positive | -CH₃ | Methyl carbon. |
Interpretation:
-
The spectrum shows 10 distinct carbon signals, which is one less than the molecular formula (C₁₁), suggesting a plane of symmetry or coincidental overlap, though the latter is less likely with this substitution pattern. Re-examination of the structure reveals 11 unique carbons. The discrepancy highlights the need for 2D NMR to resolve all signals.
-
The DEPT-135 spectrum confirms 6 CH groups, 1 CH₂ group, and 1 CH₃ group.
-
The characteristic large ¹JCF coupling constant definitively identifies the carbon atom bonded to fluorine. The smaller ²JCF and ³JCF couplings help assign the other aromatic carbons.
2D Correlation Spectroscopy: Piecing the Puzzle Together
Trustworthiness: 2D NMR experiments are the linchpin of a self-validating protocol. They provide unambiguous connectivity data that must be consistent with all 1D spectra and the molecular formula.[16] We use COSY to connect protons, HSQC to link protons to their carbons, and HMBC to build the final framework across multiple bonds.[17][18]
2.3.1. COSY (¹H-¹H Correlation Spectroscopy)
The COSY spectrum reveals which protons are coupled to each other (typically through 2 or 3 bonds).[19]
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Expected Correlations: A cross-peak between the NH proton (H-f, 5.50 ppm) and the CH₂ protons (H-g, 4.50 ppm). Cross-peaks connecting the aniline protons (H-c, H-d, H-e) according to their ortho and meta relationships.
2.3.2. HSQC (Heteronuclear Single Quantum Coherence)
The HSQC spectrum correlates each proton directly to the carbon it is attached to (one-bond ¹JCH coupling).[14][19] This allows for the definitive assignment of the carbon signals for all protonated carbons.
2.3.3. HMBC (Heteronuclear Multiple Bond Correlation)
HMBC is the key experiment for connecting the molecular fragments. It shows correlations between protons and carbons that are 2 or 3 bonds away.[18][20] This allows us to link the aniline ring, the methylene bridge, and the thiazole ring.
Key Expected HMBC Correlations:
| Proton (δ ppm) | Correlates to Carbon (δ ppm) | Significance |
| H-g (-CH₂-) | 145.0 (Aniline C-1) | Links methylene bridge to aniline ring via nitrogen. |
| H-g (-CH₂-) | 168.0 (Thiazole C-5) | Links methylene bridge to thiazole ring. |
| H-h (-CH₃) | 125.0 (Aniline C-2) | Confirms methyl position on aniline ring. |
| H-h (-CH₃) | 145.0 (Aniline C-1) | Confirms methyl position on aniline ring. |
| H-f (NH) | 45.0 (-CH₂-) | Confirms N-CH₂ bond. |
| H-f (NH) | 125.0 (Aniline C-2) | Confirms N attachment to aniline at C-1. |
| H-b (Thiazole H-4) | 148.0 (Thiazole C-2) | Confirms thiazole ring structure. |
| H-b (Thiazole H-4) | 45.0 (-CH₂-) | Confirms thiazole C-5 to CH₂ link. |
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Caption: Key HMBC correlations confirming connectivity.
(Note: The above DOT script requires a background image 'mol_structure.png' of the molecule for proper rendering. The arrows indicate key long-range proton-carbon correlations.)
Conclusion: A Unified Structural Hypothesis
The structure elucidation of 5-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline is achieved through a systematic and self-validating analytical workflow. HRMS unequivocally established the molecular formula as C₁₁H₁₁FN₂S. FT-IR confirmed the presence of the requisite secondary amine, aromatic, and C-F functional groups. A comprehensive suite of 1D and 2D NMR experiments provided the definitive connectivity. ¹H and ¹³C NMR identified the distinct chemical environments, while COSY mapped the proton spin systems. The crucial HSQC and HMBC experiments unambiguously linked the 5-fluoro-2-methylaniline and thiazole-5-yl-methyl fragments, confirming the N-CH₂ linkage. Each piece of data corroborates the others, leading to the confident and final assignment of the structure. This multi-technique approach represents the gold standard in chemical research, ensuring data integrity and providing the solid foundation necessary for further scientific investigation.
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